Cas no 903-19-5 (2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol)

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol structure

903-19-5 structure

Product Name:2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol

CAS No:903-19-5

Molecular Formula:C₂₂H₃₈O₂

Molecular Weight:334.535927295685

MDL:MFCD00128797

CID:40206

PubChem ID:87564727

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Properties

Names and Identifiers

- 2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol
- 2,5-Bis(1,1,3,3-tetramethylbutyl)hydrquinone
- 2,5-Bis(1,1,3,3-tetramethylbutyl)hydroquinone
- 2,4-DICHLORO-5-CHLOROSULFONYL-BENZOIC ACID
- 2,5-bis(1,1,3,3-tetramethylbutyl)-4-benzenediol
- 2,5-Bis(1,1,3,3-tetramethylbutyl)hydrochinon
- 2,5-Di-tert.-octyl-hydrochinon
- 2,5-Di-tert-octyl-1,4-dihydroxybenzene
- 2,5-di-tert-octyl-hydroq
- 4-Benzenediol,2,5-bis(1,1,3,3-tetramethylbutyl)-1
- BistetraMethylbutylhydroquinone
- bistetramethylbutylhydrquinone
- 2,5-Bis(1,1,3,3-tetramethylbutyl)benzene-1,4-diol
- 2,5-Bis(1,1,3,3-tetramethylbutyl)-1,4-benzenediol (ACI)
- Hydroquinone, 2,5-bis(1,1,3,3-tetramethylbutyl)- (7CI, 8CI)
- 2,5-Di(1,1,3,3-tetramethylbutyl)hydroquinone
- 2,5-Di-tert-octylhydroquinone
- 88HQ
- DOHQ
- MFCD00128797
- B1839
- 1,4-Benzenediol, 2,5-bis(1,1,3,3-tetramethylbutyl)-
- AS-68740
- 63123-15-9
- EINECS 263-867-6
- 2,5-Ditertoctylhydroquinone
- W-109612
- DB-020025
- 1,4-Benzenediol, bis(1,1,3,3-tetramethylbutyl)-
- Bistetramethylbutylhydroquinone
- CS-0186505
- 2,5-BIS-(1,1,3,3-TETRAMETHYL-BUTYL)-BENZENE-1,4-DIOL
- Bis(1,1,3,3-tetramethylbutyl)-1,4-benzenediol
- InChI=1/C22H38O2/c1-19(2,3)13-21(7,8)15-11-18(24)16(12-17(15)23)22(9,10)14-20(4,5)6/h11-12,23-24H,13-14H2,1-10H
- 903-19-5
- D88867
- DTXSID7052733
- NS00039357
- 2,5-bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol
- AKOS022172006
- CHEMBL1795397
- SCHEMBL126587
- EINECS 212-990-3
- +Expand
- MDL： MFCD00128797
- InChIKey： CLDZVCMRASJQFO-UHFFFAOYSA-N
- Inchi： 1S/C22H38O2/c1-19(2,3)13-21(7,8)15-11-18(24)16(12-17(15)23)22(9,10)14-20(4,5)6/h11-12,23-24H,13-14H2,1-10H3
- SMILES： OC1C(C(CC(C)(C)C)(C)C)=CC(O)=C(C(CC(C)(C)C)(C)C)C=1

Computed Properties

Exact Mass: 334.28700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Monoisotopic Mass: 334.28718
Heavy Atom Count: 24
Complexity: 369
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 6.52540
PSA: 40.46000
Refractive Index: 1.502
Boiling Point: 432.3 °C at 760 mmHg
Melting Point: 128.0 to 133.0 deg-C
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 181 °C
Color/Form: White or brown powder.
Solubility: Not determined
Density: 0.95

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Security Information

Symbol: GHS07
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38
Hazard Statement： H302-H315-H319
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：0-10°C
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：warning

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Customs Data

HS CODE：2907299090
Customs Data：

China Customs Code:
2907299090

Overview:

2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GCI-5g	2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol	903-19-5	95%	5g	$4.00	2024-04-20
A2B Chem LLC	AB60354-5g	2,5-Bis(1,1,3,3-tetramethylbutyl)hydroquinone	903-19-5	95%	5g	$4.00	2024-05-20
Aaron	AR003GKU-1g	2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol	903-19-5	95%	1g	$4.00	2024-07-18
abcr	AB138017-5 g	2,5-Bis(1,1,3,3-tetramethylbutyl)hydroquinone; .	903-19-5		5g	€59.10
Alichem	A019087867-100g	2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol	903-19-5	95%	100g	$158.40	2023-08-31
Ambeed	A800433-5g	2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol	903-19-5	95%	5g	$5.0
eNovation Chemicals LLC	D753396-100g	2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol	903-19-5	95.0%	100g	$275	2022-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152805-100g	2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol	903-19-5	>95.0%(GC)	100g	¥557.90	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1257175-100g	2,5-Bis(1,1,3,3-tetramethylbutyl)hydroquinone	903-19-5	95%	100g	￥939.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B48165-5g	2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol	903-19-5	95%	5g	￥89.0

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Synthesis

Synthetic Circuit 1

540-84-1

123-31-9

903-19-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol

Reference

: Process for preparing 2,5-bis-(1,1,3,3-tetramethylbutyl)hydroquinone

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2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Preparation Products

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol (903-19-5)

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Suppliers

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Nantong Reform Petro-chemical Co.,Ltd

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2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Related Literature

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3. Contents list

Chem. Soc. Rev., 2014,43, 8197-8199
4. On the mechanism of nitrogen photofixation at nanostructured iron titanate films†

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5. Rigid versions of PDTA4− incorporating a 1,3-diaminocyclobutyl spacer for Mn2+ complexation: stability, water exchange dynamics and relaxivity†

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6. Synthesis of functionalized indolizines via gold(i)-catalyzed intramolecular hydroarylation/aromatization of pyrrole-ynes†

Xiangdong Li,Jidong Zhao,Xin Xie,Yuanhong Liu Org. Biomol. Chem., 2017,15, 8119-8133
7. Au-catalyzed cascade addition/cyclization/H-transfer reactions of 3-(1-alkynyl)chromones to construct 4H-Furo[3,2-c]pyrans scaffold†

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8. Front cover

Dalton Trans., 2008, 1-2
9. Synthesis of dihydroisoquinolinone-4-methylboronic esters via domino Heck/borylation using a structurally characterized palladacycle as a catalyst †

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10. Independent tuning of multiple biomaterial properties using protein engineering†

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Cas no 903-19-5 (2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol)

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Security Information

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Price

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Synthesis

Synthetic Circuit 1

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Preparation Products

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Suppliers

2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol Related Literature

Related Categories

903-19-5 (2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol) Related Products